4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid (4F3TFPBA) is a fluorinated organic compound that has been studied for its potential applications in scientific research. It is a colorless solid with a melting point of 188-190°C and a boiling point of >200°C. 4F3TFPBA is a versatile compound that can be used as a starting material in the synthesis of various pharmaceuticals, agrochemicals, and other fluorinated compounds.
Scientific Research Applications
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% has been studied for its potential applications in scientific research. It has been used as a starting material in the synthesis of various fluorinated compounds, such as 3-fluoro-2-(2-trifluoromethylphenyl)benzoic acid, 4-fluoro-3-methylbenzoic acid, and 2,2,2-trifluoroethyl trifluoromethanesulfonate. It has also been used as an intermediate for the synthesis of pharmaceuticals and agrochemicals.
Mechanism of Action
The mechanism of action of 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% is not well understood. However, it is believed to interact with proteins and enzymes involved in various biochemical processes, such as DNA replication and transcription.
Biochemical and Physiological Effects
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of enzymes involved in DNA replication and transcription, as well as to modulate the activity of proteins involved in various cellular processes. In addition, 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% has been shown to inhibit the growth of cancer cells in vitro.
Advantages and Limitations for Lab Experiments
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is a versatile compound that can be used as a starting material in the synthesis of various fluorinated compounds. It is also relatively stable and can be stored at room temperature. However, 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% is a toxic compound and should be handled with caution.
Future Directions
In the future, 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% could be used in the synthesis of more complex fluorinated compounds. It could also be used to study the biochemical and physiological effects of fluorinated compounds on cells and organisms. Additionally, 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% could be used in the development of new pharmaceuticals and agrochemicals. Finally, 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% could be used to study the mechanism of action of fluorinated compounds and to develop new strategies for drug delivery.
Synthesis Methods
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95% can be synthesized from 4-fluoro-3-methylbenzoic acid and 2,2,2-trifluoroethyl trifluoromethanesulfonate. The reaction involves the formation of an ester bond between the carboxylic acid and the sulfonate, followed by hydrolysis of the ester to give 4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid, 95%. The reaction is carried out in an aqueous medium in the presence of a base, such as potassium carbonate.
properties
IUPAC Name |
4-fluoro-3-[2-(trifluoromethyl)phenyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F4O2/c15-12-6-5-8(13(19)20)7-10(12)9-3-1-2-4-11(9)14(16,17)18/h1-7H,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XTPKODMEVCWSFX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=CC(=C2)C(=O)O)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80680889 |
Source
|
| Record name | 6-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluoro-3-(2-trifluoromethylphenyl)benzoic acid | |
CAS RN |
1261495-77-5 |
Source
|
| Record name | 6-Fluoro-2'-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80680889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
